Cas no 118-00-3 (Guanosine)

Guanosine Properties

Names and Identifiers

• Guanosine
• 2-Amino-9-beta-D-ribofuranosyl-9H-purine-6-(1H)-one
• Guanine riboside
• guanosine cell culture tested
• Guanosine Guanine 9-B-D-ribofuranoside
• 2-Amino-9-beta-D-ribofuranosyl-9H-purine-6-(1H)-one hydrate
• 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxy-methyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• 9-B-D-RIBOFURANOSYLGUANINE
• Guannosine
• Guanosine Hydrate
• 9-(β-D-Ribofuranosyl)guanine
• Guanine-9-β-D-ribofuranoside
• Guanosin
• Guanozin
• Inosine,2-amino
• USAF CB-11
• vernine
• Guanine riboside Guanine riboside
• 9-(beta-D-Ribofuranosyl)guanine
• Guanine-9-beta-D-ribofuranoside
• Guo
• GCCR
• D-GUANOSINE
• GR
• usafcb-11
• Guanosine,99%
• Inosine, 2-amino-
• Vernine (VAN)
• L-GUANOSINE
• 9-beta-D-Ribofuranosylguanine
• beta-D-Ribofuranoside, guanine-9
• Guanine, 9-beta-D-ribofuranosyl-
• 2(3H)-Imino-9-beta-D-ribofuranosyl-9H-purin-6(1H)-one
• Inosine, 2-amino- (VAN)
• Ribofuranoside, guanine-9, beta-D-
• 2-Amino-1,9-dihydro-9-beta-D-ribofuranosyl-6H-purin-6-one
• GUANINE-9:BETA-D-RIBOFURANOSIDE
• DL-Guanosine
• 2-Amino-9-((
• 2-amino-9-beta-D-ribofuranosyl-1,9-dihydro-6H-purin-6-one
• G
• 9-beta-D-ribofuranosyl-guanine
• 2-Amino-9-beta-D-ribofuranosyl-1,9-dihydro-6H-purin-6-one (Guanosine)
• +Expand

• MDL： MFCD00010182
• InChIKey： NYHBQMYGNKIUIF-UUOKFMHZSA-N
• Inchi： 1S/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5-,6-,9-/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C([H])=NC2C(N([H])C(N([H])[H])=NC1=2)=O)O[H])O[H]
• BRN： 625911

Computed Properties

• Exact Mass: 283.09200
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 283.09166853 g/mol
• Heavy Atom Count: 20
• Complexity: 446
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 155
• Molecular Weight: 283.24

Experimental Properties

• LogP: -2.10550
• PSA: 159.51000
• Merck: 4566
• Refractive Index: -76 ° (C=1, 1mol/L NaOH)
• Water Partition Coefficient: 0.75 g/L (25 ºC)
• Boiling Point: 425.8°C (rough estimate)
• Melting Point: 250 °C (dec.) (lit.)
• Flash Point: No data available
• Solubility: 0.1 M NaOH: 0.1 g/mL, clear, slightly yellow
• Color/Form: Powder
• Solubility: Slightly soluble in water, insoluble in ethanol, ether, soluble in acetic acid.
• Specific Rotation: -62 º (c=3, in 0.1 N NaOH)
• Optical Activity: [α]20/D -73±2°, c = 1.5% in 1 M NaOH
• Density: 1.3790 (rough estimate)

Guanosine Security Information

• Symbol: GHS06
• RTECS：MF8750000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R25
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：4°C, protect from light
• PackingGroup：Ⅲ
• Risk Phrases： 25
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：10-23

Guanosine Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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